Cas no 131986-29-3 (Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-)
131986-29-3 structure
Product Name:Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-
CAS No:131986-29-3
MF:C9H13N3OS
MW:211.284020185471
CID:1229496
PubChem ID:9815719
Update Time:2025-04-20
Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl-
- 131986-29-3
- 5-(4-Methoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine
- CHEMBL305401
- SCHEMBL6916078
- BDBM50003361
- 1,2,3,6-Tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methylpyridine
- 5-(4-Methoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine; oxalic acid
- DB-374465
-
- Inchi: 1S/C9H13N3OS/c1-12-5-3-4-7(6-12)8-9(13-2)11-14-10-8/h4H,3,5-6H2,1-2H3
- InChI Key: MVFFDRHJDZRXRN-UHFFFAOYSA-N
- SMILES: S1N=C(C(C2=CCCN(C)C2)=N1)OC
Computed Properties
- Exact Mass: 211.07809
- Monoisotopic Mass: 211.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 38.25
Pyridine,1,2,3,6-tetrahydro-5-(4-methoxy-1,2,5-thiadiazol-3-yl)-1-methyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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